Cas no 1154310-95-8 (2-{4-(3-Amino-4-chlorophenyl)sulfonyl-1-piperazinyl}-1-ethanol)

• Product Name: 2-{4-(3-Amino-4-chlorophenyl)sulfonyl-1-piperazinyl}-1-ethanol
• CAS No: 1154310-95-8
• MF: C₁₂H₁₈ClN₃O₃S
• MW: 319.80762052536
• CID: 1074318
• PubChem ID: 43501313
• Update Time: 2025-04-20

2-{4-(3-Amino-4-chlorophenyl)sulfonyl-1-piperazinyl}-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(3-Amino-4-chlorophenyl)sulfonyl]-1-piperazinyl}-1-ethanol
• 1154310-95-8
• 2-[4-(3-amino-4-chlorobenzenesulfonyl)piperazin-1-yl]ethan-1-ol
• 2-(4-((3-Amino-4-chlorophenyl)sulfonyl)piperazin-1-yl)ethanol
• 2-[4-(3-amino-4-chlorophenyl)sulfonylpiperazin-1-yl]ethanol
• AKOS009533153
• 2-{4-(3-Amino-4-chlorophenyl)sulfonyl-1-piperazinyl}-1-ethanol

• MDL： MFCD12475154
• Inchi： 1S/C12H18ClN3O3S/c13-11-2-1-10(9-12(11)14)20(18,19)16-5-3-15(4-6-16)7-8-17/h1-2,9,17H,3-8,14H2
• InChI Key： DQDUYZBMKBQOFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)S(N1CCN(CCO)CC1)(=O)=O

Computed Properties

• Exact Mass: 319.0757403g/mol
• Monoisotopic Mass: 319.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides